![molecular formula H14NiO11S B158611 Nickel(II) sulfate heptahydrate CAS No. 10101-98-1](/img/structure/B158611.png)
Nickel(II) sulfate heptahydrate
Overview
Description
Nickel(II) sulfate heptahydrate is a green, odorless crystalline substance . It has a linear formula of NiSO4 · 7H2O, a CAS Number of 10101-98-1, and a molecular weight of 280.86 . This substance is used in nickel-plating, dyeing (mordant), diagnosing (contact allergen), and manufacturing (catalysts and other nickel compounds) .
Synthesis Analysis
This compound is mainly used for nickel plating . The small crystallite size phases and high micro-strain of the nickel sulfide nanophases favor the synthesis process . The thermal decomposition of NiSO4 hydrate has also been studied .Molecular Structure Analysis
The molecular formula of this compound is H14NiO11S . Its InChI Key is OGKAGKFVPCOHQW-UHFFFAOYSA-L .Chemical Reactions Analysis
This compound reacts with bases to make nickel (II) hydroxide . The mechanism of thermal decomposition of NiSO4 hydrate has been established .Physical And Chemical Properties Analysis
This compound appears as green-blue crystals . It is odorless and has a density of 1.948 g/cm3 . It is highly soluble in water, with a solubility of 77.5 g/100 mL at 30 °C . It is also soluble in alcohol .Scientific Research Applications
Corrosion Analysis
- Corrosion of Nickel: A study by Gheno & Gleeson (2015) explored the reaction of nickel with Na2SO4 in an O2–0.1SO2 atmosphere at 700 °C, simulating conditions typical of type II hot corrosion. The interaction of NiO with sulfate was analyzed, revealing insights into the oxidation–sulfidation process influenced by environmental variables (Gheno & Gleeson, 2015).
Crystal Structure and Magnetic Properties
Polynuclear Nickel(II) Complexes
Research by Gustafsson et al. (2010) focused on the crystal structure and magnetic properties of a novel polynuclear nickel(II) complex, demonstrating unique structural features and antiferromagnetic interaction between nickel(II) ions (Gustafsson et al., 2010).
Amine-Templated Open-Framework Nickel(II) Sulfates
Behera, Gopalkrishnan, & Rao (2004) synthesized two organically templated nickel sulfates with open architectures, analyzing their layered and three-dimensional structures and magnetic properties (Behera, Gopalkrishnan, & Rao, 2004).
Adsorption and Separation Applications
- Anionic Metal-Organic Framework: Li et al. (2015) reported the synthesis of a hexanuclear nickel(II)-based anionic metal-organic framework capable of adsorbing and separating light hydrocarbons, also exhibiting canted antiferromagnetism (Li et al., 2015).
Solution Behavior and Thermal Decomposition
Triple Ions in Aqueous Solutions
Schröder et al. (2011) provided experimental evidence for the formation of triple ions in aqueous solutions of nickel(II) sulfate, contributing to the understanding of its bulk behavior and gas phase links (Schröder et al., 2011).
Thermal Decomposition of Nickel(II) Sulfate(VI) Hexahydrate
Tomaszewicz & Kotfica (2004) investigated the thermal decomposition of nickel(II) sulfate(VI) hexahydrate, revealing a detailed mechanism and kinetics of its decomposition under various conditions (Tomaszewicz & Kotfica, 2004).
Advanced Material Applications
Synthesis and Properties of NiS₂ Nanostructure
Akbarzadeh, Dehghani, & Behnoudnia (2014) synthesized a NiS2 nanostructure with unique optical and magnetic properties, using nickel(II) sulfate as a precursor (Akbarzadeh, Dehghani, & Behnoudnia, 2014).
Nickel Hydroxides for Supercapacitors
Gao et al. (2019) developed sulfate functionalized nickel hydroxides for supercapacitors, enhancing their performance through improved conductivity and surface reactivity (Gao et al., 2019).
Mechanism of Action
Target of Action
Nickel(II) sulfate heptahydrate, with the chemical formula NiSO4·7H2O , is a highly soluble blue-green colored salt . It is a common source of the Ni^2+ ion for electroplating . The primary target of this compound is the electroplating process , where it provides the necessary nickel ions.
Mode of Action
This compound interacts with its targets by dissolving in water to release Ni^2+ ions . These ions are then used in the electroplating process to coat various surfaces with a layer of nickel. The compound’s interaction with its target results in a change in the surface properties of the object being plated, providing benefits such as increased resistance to corrosion or wear.
Pharmacokinetics
It’s important to note that the substance can be absorbed into the body by inhalation of its aerosol, through the skin, and by ingestion .
Result of Action
The primary result of the action of this compound is the successful electroplating of surfaces with a layer of nickel . On a molecular level, the Ni^2+ ions from the compound are deposited onto the surface of the object being plated. On a cellular level, exposure to nickel ions can cause various health effects, including skin irritation and potential genetic defects .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of water. The compound is highly soluble in water, with its solubility increasing with temperature . It’s also worth noting that the compound can have harmful effects on the environment, particularly aquatic life, if improperly disposed of .
Safety and Hazards
Future Directions
Nickel(II) sulfate heptahydrate is a common source of the Ni2+ ion for electroplating . Approximately 40,000 tonnes were produced in 2005 . It is mainly used for electroplating of nickel . The recycling of valuable metals such as nickel is instrumental to meet the need from the dramatic increase in electric vehicle battery production and to improve its sustainability .
properties
IUPAC Name |
nickel(2+);sulfate;heptahydrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ni.H2O4S.7H2O/c;1-5(2,3)4;;;;;;;/h;(H2,1,2,3,4);7*1H2/q+2;;;;;;;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGKAGKFVPCOHQW-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[Ni+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H14NiO11S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
7786-81-4 (Parent), 14701-22-5 (Parent) | |
Record name | Nickel(II) sulfate heptahydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010101981 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID7040106 | |
Record name | Sulfuric acid, nickel(2+) salt, hydrate (1:1:7) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7040106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.87 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Green solid, soluble in water; [Merck Index] | |
Record name | Nickel(II) sulfate heptahydrate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/2607 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
10101-98-1 | |
Record name | Nickel(II) sulfate heptahydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010101981 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sulfuric acid, nickel(2+) salt, hydrate (1:1:7) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7040106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Sulfuric acid, nickel(2+) salt, hydrate (1:1:7) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.133.396 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | NICKEL SULFATE HEPTAHYDRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/596IDD57NR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does Nickel(II) sulfate heptahydrate exert its carcinogenic effects?
A: Research suggests that this compound can directly interact with DNA, potentially causing damage that can lead to cancer. A study using the Syrian hamster embryo (SHE) cell transformation assay showed that exposure to this compound for just 24 hours was sufficient to induce morphological transformations in cells, a hallmark of carcinogenic potential. [] This indicates a direct interaction with DNA rather than a slower, indirect mechanism.
Q2: How does the SHE assay compare to other methods for assessing the carcinogenicity of metal compounds like this compound?
A: The SHE assay demonstrates high concordance with rodent bioassays, the gold standard for carcinogenicity testing. In fact, for 24 metal compounds tested, the SHE assay showed a 92% concordance rate with rodent bioassay results for carcinogenicity. [] This highlights the SHE assay's effectiveness in predicting the carcinogenic potential of metal compounds like this compound in living organisms. In contrast, the Salmonella assay, another commonly used test, showed only a 33% concordance rate with rodent bioassays for the same set of metal compounds. [] This suggests that the SHE assay may be a more reliable method for assessing the carcinogenic risk of metal compounds.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.